N-1-adamantyl-N'-(4,6-dimethyl-2-pyridinyl)urea

• IUPAC Name: 1-(1-adamantyl)-3-(4,6-dimethylpyridin-2-yl)urea
• InChI: InChI=1S/C18H25N3O/c1-11-3-12(2)19-16(4-11)20-17(22)21-18-8-13-5-14(9-18)7-15(6-13)10-18/h3-4,13-15H,5-10H2,1-2H3,(H2,19,20,21,22)
• InChI Key: IKHKHYNDNBGOJN-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=C1)NC(=O)NC23CC4CC(C2)CC(C4)C3)C
• Molecular Formula: C18H25N3O
• Molecular Weight: 299.4 g/mol

Description

Adamantane is a highly symmetrical alicyclic hydrocarbon composed of ten sp3 carbons and 16 hydrogens. It is bulky, rigid, and hydrophobic and shows characteristic features such as transparency in the UV region and good chemical and thermal stability. Various functional groups can be introduced onto the tertiary bridgehead carbons under suitable reaction conditions, leading to a family of adamantane derivatives.

Synthesis Analysis

Typical synthetic methods for polymers carrying adamantyl substituents in their side chains include introducing adamantyl groups into existing polymers and the polymerization of monomers bearing pendant adamantyl groups. A variety of vinyl monomers are capable of undergoing living anionic polymerization to afford polymers with predictable molecular weights and narrow molecular weight distributions.

Molecular Structure Analysis

The tetrahedral (Td) symmetry and spherical structure of the adamantane molecule lead to easy sublimation due to the low intermolecular forces. In several cases, the introduced adamantyl groups afford steric hindrance to prevent side reactions and control the addition modes of the polymerization.

Chemical Reactions Analysis

The resulting adamantyl-substituted polymers show extremely high glass transition temperatures and high thermal stability derived from the stiff adamantyl substituents compared with the corresponding parent polymers.

Mechanism of Action

While specific information on the mechanism of action of “N-1-adamantyl-N’-(4,6-dimethyl-2-pyridinyl)urea” is not available, similar compounds have been shown to act as dual modulators of the Cannabinoid CB2 Receptor and Fatty Acid Amide Hydrolase. These compounds were tested for their CB2R affinity/selectivity and CB2R and FAAH activity.